Cas no 653579-56-7 (1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one
• CAS No: 653579-56-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 961802
• PubChem ID: 45099008
• Update Time: 2025-08-04

1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(3,5-dimethyl-4-isoxazolyl)-(9CI)
• 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one
• EN300-1829622
• DB-282309
• 2-PROPEN-1-ONE, 1-(3,5-DIMETHYL-4-ISOXAZOLYL)-
• 653579-56-7

• Inchi： 1S/C8H9NO2/c1-4-7(10)8-5(2)9-11-6(8)3/h4H,1H2,2-3H3
• InChI Key： XYHAPIJGJBDZSL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C=C)=O)C(C)=N1

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 43.10000
• LogP: 1.66010

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 653579-56-7 and Product Name: 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one

The compound with the CAS number 653579-56-7 and the product name 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of a dimethyl-1,2-oxazol-4-yl moiety in its molecular structure imparts distinctive electronic and steric properties, making it a valuable candidate for various biochemical interactions.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating oxazole derivatives. The 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one molecule has been extensively investigated for its ability to interact with biological targets, including enzymes and receptors. Its structural features allow for precise tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability, which are critical factors in the design of novel therapeutic agents.

In the realm of drug discovery, this compound has shown promise as a scaffold for developing small-molecule inhibitors. The dimethyl-1,2-oxazol-4-yl group enhances the compound's binding affinity by providing multiple interaction points with biological targets. This has been particularly relevant in the search for new treatments for neurological disorders, where precise molecular interactions are essential for efficacy. Preliminary computational studies suggest that this compound can modulate the activity of key enzymes involved in neurotransmitter synthesis and degradation.

Moreover, the prop-2-en-1-one moiety contributes to the compound's reactivity, enabling further derivatization to generate libraries of analogs with tailored properties. This flexibility is advantageous in high-throughput screening campaigns aimed at identifying lead compounds for clinical development. Researchers have leveraged this property to explore novel pharmacophores that could address unmet medical needs in areas such as inflammation and pain management.

Advances in synthetic methodologies have also facilitated the efficient preparation of 1-(dimethyl-1,2-oxazol-4-yl)prop-2-en-1-one, enabling large-scale production for both research and commercial purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex core structure of this compound with high yield and purity. These advancements underscore the growing importance of innovative synthetic strategies in accelerating drug discovery pipelines.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it a compelling candidate for use in materials science, particularly in the development of functional polymers and organic electronics. The dimethyl-1,2-oxazol-4-y group can serve as a monomer unit that imparts specific functionalities to polymer chains, enhancing their thermal stability and mechanical strength. Such applications align with global trends toward sustainable and high-performance materials.

In conclusion, 1-(dimethyl-1,2-oaxzol -4 -yl)prop - 2 -en - 1 - one (CAS No. 653579 - 56 - 7) represents a versatile and innovative compound with far-reaching implications in chemical biology and pharmaceutical science. Its structural features enable diverse applications, from drug development to advanced materials engineering. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving innovation across multiple scientific disciplines.